Cas no 2002402-06-2 (trans-2-(4-fluoro-3-methoxyphenyl)aminocyclopentan-1-ol)

• Product name: trans-2-(4-fluoro-3-methoxyphenyl)aminocyclopentan-1-ol
• CAS No: 2002402-06-2
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5966394
• PubChem ID: 102734218

trans-2-(4-fluoro-3-methoxyphenyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-fluoro-3-methoxyphenyl)aminocyclopentan-1-ol
• Cyclopentanol, 2-[(4-fluoro-3-methoxyphenyl)amino]-, (1R,2R)-
• starbld0006733
• 2002402-06-2
• F6545-4641
• (1R,2R)-2-((4-Fluoro-3-methoxyphenyl)amino)cyclopentan-1-ol
• (1R,2R)-2-[(4-fluoro-3-methoxyphenyl)amino]cyclopentan-1-ol
• trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclopentan-1-ol
• AKOS040823157

• Inchi： 1S/C12H16FNO2/c1-16-12-7-8(5-6-9(12)13)14-10-3-2-4-11(10)15/h5-7,10-11,14-15H,2-4H2,1H3/t10-,11-/m1/s1
• InChI Key： PUYAQHWNQNWOTD-GHMZBOCLSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NC1=CC=C(F)C(OC)=C1

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±42.0 °C(Predicted)
• pka: 14.85±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers